N-methyl-2-(morpholin-3-yl)acetamide hydrochloride
Overview
Description
N-methyl-2-(morpholin-3-yl)acetamide hydrochloride (NMMA·HCl) is an organic compound that is widely used in scientific research. It is a white solid, soluble in water and is a versatile reagent for organic synthesis. NMMA·HCl has a wide range of applications in scientific research, including biochemical and physiological effects, synthesis methods, and lab experiments.
Scientific Research Applications
NMMA·HCl is used in a variety of scientific research applications. It is used in the synthesis of various compounds, including drugs, vitamins, and hormones. It is also used in the synthesis of polymers and other materials. In addition, NMMA·HCl is used in the synthesis of nanomaterials and in the study of various biological processes.
Mechanism of Action
NMMA·HCl acts as a reagent in organic synthesis. It is used to catalyze the formation of various compounds from starting materials. It acts as a nucleophile, attacking electrophilic centers in the starting materials, resulting in the formation of new compounds.
Biochemical and Physiological Effects
NMMA·HCl has been studied for its biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators. In addition, NMMA·HCl has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. NMMA·HCl has also been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters.
Advantages and Limitations for Lab Experiments
NMMA·HCl has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized in the laboratory. In addition, it is a versatile reagent and can be used in a variety of reactions. However, NMMA·HCl has some limitations. It is not very stable and can degrade over time. In addition, it is not very soluble in water, which can limit its use in some reactions.
Future Directions
There are several potential future directions for research involving NMMA·HCl. It could be used to study the effects of various compounds on the enzyme cyclooxygenase-2, as well as other enzymes involved in the metabolism of neurotransmitters. In addition, NMMA·HCl could be used to study the effects of various compounds on the synthesis of polymers and other materials. Finally, NMMA·HCl could be used to study the effects of various compounds on the synthesis of nanomaterials.
Synthesis Methods
NMMA·HCl can be synthesized in a two-step process. First, the starting material, 2-morpholin-3-yl-acetamide, is reacted with methyl iodide in the presence of a base, such as sodium hydroxide, to form a methyl ester. The methyl ester is then hydrolyzed in the presence of hydrochloric acid to form NMMA·HCl. The reaction is shown in the following equation:
2-Morpholin-3-yl-acetamide + Methyl iodide + NaOH → Methyl ester + H2O
Methyl ester + HCl → NMMA·HCl
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-2-(morpholin-3-yl)acetamide hydrochloride involves the reaction of N-methyl-2-(morpholin-3-yl)acetamide with hydrochloric acid.", "Starting Materials": [ "N-methyl-2-(morpholin-3-yl)acetamide", "Hydrochloric acid" ], "Reaction": [ "Add N-methyl-2-(morpholin-3-yl)acetamide to a round-bottom flask", "Add hydrochloric acid to the flask and stir the mixture", "Heat the mixture to reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum", "Recrystallize the solid from a suitable solvent to obtain N-methyl-2-(morpholin-3-yl)acetamide hydrochloride" ] } | |
CAS RN |
2751611-86-4 |
Molecular Formula |
C7H15ClN2O2 |
Molecular Weight |
194.7 |
Purity |
95 |
Origin of Product |
United States |
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